Cas no 1172098-52-0 (N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide)

• Product Name: N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide
• CAS No: 1172098-52-0
• MF: C₁₈H₁₆BrN₃O₂
• MW: 386.24254322052
• CID: 5972029
• PubChem ID: 43976291
• Update Time: 2025-06-22

N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide
• N-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(3,4-dimethylphenyl)acetamide
• Benzeneacetamide, N-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethyl-
• SR-01000913480-1
• F2518-0948
• N-(5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl)-2-(3,4-dimethylphenyl)acetamide
• 1172098-52-0
• SR-01000913480
• AKOS024656507

• Inchi： 1S/C18H16BrN3O2/c1-11-6-7-13(8-12(11)2)9-16(23)20-18-22-21-17(24-18)14-4-3-5-15(19)10-14/h3-8,10H,9H2,1-2H3,(H,20,22,23)
• InChI Key： NVMCJXYTVIKWKQ-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=NN=C(C3=CC=CC(Br)=C3)O2)=O)=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 385.04259g/mol
• Monoisotopic Mass: 385.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• pka: 11.68±0.70(Predicted)

Additional information on N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide

N-5-(3-Bromophenyl)-1,3,4-Oxadiazol-2-yl-2-(3,4-Dimethylphenyl)Acetamide: A Novel Compound with Promising Pharmacological Potential

CAS No. 1172098-52-0 represents a unique chemical entity that has garnered significant attention in the field of biomedical research. This organic compound is characterized by its complex molecular structure, which includes a 1,3,4-oxadiazole ring fused with a benzene ring and a carbamoyl group. The synthesis of this compound involves intricate chemical reactions and has been explored in multiple scientific studies to evaluate its potential therapeutic applications.

The chemical structure of N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide is particularly noteworthy due to the presence of a 3-bromophenyl substituent and a 3,4-dimethylphenyl group. These functional groups contribute to the compound's pharmacological properties, including its ability to interact with specific biological targets. Recent research findings suggest that this compound may exhibit antimicrobial activity and anti-inflammatory effects, making it a candidate for further investigation in drug development.

In the context of drug discovery, compounds like N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide are often evaluated for their selectivity and efficacy against specific pathogenic organisms. The 1,3,4-oxadiazole ring is a well-known scaffold in pharmaceutical chemistry, commonly found in drugs with antiviral and antibacterial properties. The 3-bromophenyl group may enhance the compound's lipophilicity, facilitating its penetration into biological membranes.

Recent scientific studies have focused on the synthetic pathways and structural modifications of this compound to optimize its pharmacokinetic profile. For instance, researchers have explored the impact of substituents on the solubility and bioavailability of the molecule. These modifications are crucial for improving the therapeutic potential of the compound in clinical applications.

The 1,3,4-oxadiazole ring is also known for its ability to form hydrogen bonds with target proteins, which is essential for enzyme inhibition and receptor modulation. The 3,4-dimethylphenyl group may further enhance the stability of the compound by reducing its susceptibility to degradation in biological environments.

Current research trends in biomedical sciences emphasize the importance of targeted drug delivery and selective pharmacological action. The N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide compound aligns with these trends due to its potential to interact with specific biological pathways. This makes it a promising candidate for the development of novel therapeutics in various medical fields.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purification efficiency. Advanced chemical techniques such as green chemistry and solid-phase synthesis have been employed to reduce environmental impact and improve safety standards. These advancements are critical for the commercial production of the compound for research and therapeutic purposes.

Recent pharmacological studies have also highlighted the antimicrobial potential of this compound against a range of pathogenic bacteria and fungi. The 3-bromophenyl group may contribute to the microbicidal activity by disrupting cell membrane integrity. These findings underscore the importance of further clinical trials to evaluate the efficacy and toxicity of the compound in human subjects.

In conclusion, the N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide compound represents a significant advancement in the field of biomedical research. Its unique chemical structure and potential pharmacological properties make it a promising candidate for the development of novel therapeutics. Further research and clinical studies are essential to fully understand its therapeutic potential and application in medicine.

References to recent scientific publications and clinical trials would provide additional insights into the mechanism of action and efficacy of this compound. These studies are crucial for validating the pharmacological potential of N-5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl-2-(3,4-dimethylphenyl)acetamide and guiding its development as a therapeutic agent.